Cas no 1407521-96-3 (Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate)

Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate is a fluorinated benzofuran derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The ester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other active compounds. Its benzofuran core contributes to π-stacking interactions, which are beneficial in designing bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its structural rigidity and electronic properties. High purity and well-defined synthesis routes ensure reproducibility for research applications.

Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate structure

1407521-96-3 structure

Product Name:Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate

CAS No:1407521-96-3

MF:C₁₁H₇F₃O₃

MW:244.166693925858

MDL:MFCD22573538

CID:1078319

PubChem ID:71300232

Update Time:2025-11-06

Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate
- 2-Benzofurancarboxylic acid, 5-(trifluoromethyl)-, methyl ester
- G66941
- 1407521-96-3
- Methyl5-(trifluoromethyl)benzofuran-2-carboxylate
- 2-Benzofurancarboxylic acid,5-(trifluoromethyl)-,methyl ester
- SCHEMBL17161458
- Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate, 2-(Methoxycarbonyl)-5-(trifluoromethyl)benzo[b]furan
- AKOS015996902
- LG-0731
- Methyl 5-(trifluoromethyl)benzofuran-2-carboxylate
- DB-352064
- CS-0445954
- MFCD22573538
- Methyl 5-(trifluoromethyl)benzo[b]furan-2-carboxylate
- MDL： MFCD22573538
- Inchi： 1S/C11H7F3O3/c1-16-10(15)9-5-6-4-7(11(12,13)14)2-3-8(6)17-9/h2-5H,1H3
- InChI Key： WZONWKOVXOPEAI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=C(C(=O)OC)O2)C=1)(F)F

Computed Properties

Exact Mass: 244.03472857g/mol
Monoisotopic Mass: 244.03472857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 39.4Å²

Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC200023-100mg	Methyl 5-(trifluoromethyl)benzo[b]furan-2-carboxylate	1407521-96-3	95+%	100mg	£57.00	2025-02-21
Apollo Scientific	PC200023-250mg	Methyl 5-(trifluoromethyl)benzo[b]furan-2-carboxylate	1407521-96-3	95+%	250mg	£114.00	2025-02-21
Apollo Scientific	PC200023-1g	Methyl 5-(trifluoromethyl)benzo[b]furan-2-carboxylate	1407521-96-3	95+%	1g	£275.00	2023-08-31
abcr	AB338648-500 mg	Methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate, 95%; .	1407521-96-3	95%	500 mg	€315.00	2023-07-19
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Chemenu	CM502948-1g	Methyl5-(trifluoromethyl)benzofuran-2-carboxylate	1407521-96-3	95%	1g	$301	2023-02-18
Key Organics Ltd	LG-0731-1MG	methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate	1407521-96-3	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	LG-0731-5MG	methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate	1407521-96-3	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	LG-0731-10MG	methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate	1407521-96-3	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	LG-0731-0.5G	methyl 5-(trifluoromethyl)-1-benzofuran-2-carboxylate	1407521-96-3	>95%	0.5g	£165.00	2025-02-09